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Compound of Interest |

Compound Name: 4-Bromotoluene (Methyl D3)
CAS No.: 22328-44-5
Cat. No.: B109313
Get Quote
. J

4-Bromotoluene, and by extension its deuterated form 4-Bromotoluene (Methyl-d3), are
valuable intermediates in organic synthesis, frequently utilized in the development of
pharmaceuticals and other complex molecules. The introduction of deuterium in the methyl
group of 4-Bromotoluene (Methyl-d3) serves as a powerful tool in mechanistic studies and as a
metabolic tracer in drug discovery. While essential for scientific advancement, these
compounds are not without their hazards. A thorough understanding of their properties and
adherence to strict safety protocols are paramount. This guide is designed to provide the
necessary framework for the safe and effective use of these reagents in a laboratory setting.

Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the chemical and physical
properties of the substance. The properties of 4-Bromotoluene are well-documented. For 4-
Bromotoluene (Methyl-d3), while extensive physical property data is less common, it is
scientifically reasonable to assume they are very similar to the non-deuterated form.
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4-Bromotoluene (Methyl-

Property 4-Bromotoluene

d3)
Molecular Formula C7H7Br C7H4DsBr
Molecular Weight 171.04 g/mol 174.06 g/mol
Appearance Colorless to light yellow liquid Colorless to light yellow liquid
Boiling Point 184-185 °C (363-365 °F) Similar to 4-Bromotoluene
Melting Point -2.5°C (27.5 °F) Similar to 4-Bromotoluene
Flash Point 79 °C (174 °F) - closed cup Similar to 4-Bromotoluene
Density 1.39 g/cm3 at 25 °C (77 °F) Similar to 4-Bromotoluene
Solubility in Water Insoluble Insoluble

Hazard Identification and Toxicological Profile

4-Bromotoluene is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and eye contact.

o Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin. It can cause
irritation to the skin, eyes, and respiratory tract.

o Skin Corrosion/Irritation: Causes skin irritation. Prolonged or repeated contact may lead to
dermatitis.

o Serious Eye Damage/Eye Irritation: Causes serious eye irritation.
» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

» Chronic Toxicity: The long-term health effects of chronic exposure have not been fully
investigated. As with many halogenated aromatic compounds, it is prudent to minimize
exposure.

e Environmental Hazards: It is expected to be toxic to aquatic life with long-lasting effects.
Releases to the environment should be avoided.
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The toxicological properties of 4-Bromotoluene (Methyl-d3) have not been thoroughly

investigated. In the absence of specific data, it should be handled with the same precautions as

the non-deuterated compound.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential for the safe handling of 4-

Bromotoluene.

Engineering Controls

Fume Hood: All work with 4-Bromotoluene and its deuterated analog must be conducted in a
well-ventilated chemical fume hood to minimize the inhalation of vapors. The fume hood
should have a tested and certified face velocity.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent direct contact with the chemical.

Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a common choice, but it
is essential to consult the glove manufacturer's compatibility data for 4-Bromotoluene.
Change gloves frequently and immediately if they become contaminated.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also
be worn when there is a risk of splashing.

Skin and Body Protection: A flame-retardant lab coat should be worn at all times. For larger
guantities or tasks with a higher risk of splashing, a chemical-resistant apron is
recommended.

Respiratory Protection: If a fume hood is not available or if there is a potential for exposure
above the occupational exposure limit, a NIOSH-approved respirator with an organic vapor
cartridge is required.
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Safe Handling and Storage Procedures

Adherence to a standardized workflow for handling 4-Bromotoluene is crucial for minimizing
risks.

General Handling Workflow
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Wash Hands Thoroughly
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Caption: General workflow for handling 4-Bromotoluene.
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Storage

o Container: Store in the original, tightly sealed container.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Response Workflow

Spill or Exposure Occurs

Spill Response saonal Exposure Response

Evacuate Immediate Area Remove Contaminated Clothing
/ l
Alert Supervisor and Safety Officer Wash Affected Area (Skin/Eyes)
; ;
Contain Spill with Absorbent Material Seek Immediate Medical Attention
: :
Clean and Decontaminate Area Provide SDS to Medical Personnel

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b109313/docs?utm_src=pdf-body-img#introduction-understanding-the-compound-and-the-need-for-diligence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Emergency response workflow for spills or personal exposure.

Specific First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Waste Disposal

All waste containing 4-Bromotoluene or its deuterated analog must be treated as hazardous
waste.

o Collection: Collect waste in a designated, labeled, and sealed container.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose
of this material.

Conclusion

4-Bromotoluene and 4-Bromotoluene (Methyl-d3) are valuable reagents in scientific research.
However, their potential hazards necessitate a culture of safety and strict adherence to
established protocols. By understanding the chemical properties, implementing robust
exposure controls, and being prepared for emergencies, researchers can handle these
compounds safely and effectively.
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e To cite this document: BenchChem. [Introduction: Understanding the Compound and the
Need for Diligence]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109313/docs#introduction-understanding-the-
compound-and-the-need-for-diligence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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